Cas no 1251675-22-5 (6-butyl-3-(3-methylpiperidine-1-carbonyl)-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione)

• Product Name: 6-butyl-3-(3-methylpiperidine-1-carbonyl)-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione
• CAS No: 1251675-22-5
• MF: C₁₆H₂₂N₄O₃S
• MW: 350.435882091522
• CID: 5941187
• Update Time: 2025-08-02

6-butyl-3-(3-methylpiperidine-1-carbonyl)-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• 6-butyl-3-(3-methylpiperidine-1-carbonyl)-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione
• 6-butyl-3-(3-methylpiperidine-1-carbonyl)-4H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione

• Inchi： 1S/C16H22N4O3S/c1-3-4-8-20-14(21)12-11(17-16(20)23)13(24-18-12)15(22)19-7-5-6-10(2)9-19/h10H,3-9H2,1-2H3,(H,17,23)
• InChI Key： XWPDZFWMDBYNMY-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCCC)C(=O)C2=NSC(C(N3CCCC(C)C3)=O)=C2N1

Additional information on 6-butyl-3-(3-methylpiperidine-1-carbonyl)-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione

Introduction to 6-butyl-3-(3-methylpiperidine-1-carbonyl)-4H,5H,6H,7H-1,2thiazolo[4,3-d]pyrimidine-5,7-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 1251675-22-5, known as 6-butyl-3-(3-methylpiperidine-1-carbonyl)-4H,5H,6H,7H-1,2thiazolo[4,3-d]pyrimidine-5,7-dione, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound has garnered significant attention due to its unique structural features and potential biological activities. The intricate arrangement of its rings and functional groups makes it a promising candidate for further research in drug discovery and therapeutic applications.

At the core of this compound's structure lies a thiazolo[4,3-d]pyrimidine core, a scaffold that has been extensively studied for its pharmacological properties. Thiazolo[4,3-d]pyrimidines are known for their ability to interact with various biological targets, making them valuable in the development of novel therapeutic agents. The presence of a butyl group at the 6-position and a 3-methylpiperidine-1-carbonyl moiety at the 3-position adds further complexity and potential for biological activity. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in modulating its interactions with biological targets.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug development. Among these, thiazolo[4,3-d]pyrimidines have emerged as key scaffolds due to their diverse biological activities. Studies have shown that these compounds can exhibit properties such as kinase inhibition, anti-inflammatory effects, and even antitumor activity. The specific arrangement of atoms in 6-butyl-3-(3-methylpiperidine-1-carbonyl)-4H,5H,6H,7H-1,2thiazolo[4,3-d]pyrimidine-5,7-dione suggests that it may interact with multiple targets simultaneously, making it a versatile tool for research.

In the context of modern drug discovery, the development of high-throughput screening (HTS) platforms has enabled researchers to rapidly assess the biological activity of numerous compounds. This approach has been instrumental in identifying lead compounds for further optimization. The unique structure of CAS number 1251675-22-5 makes it an attractive candidate for inclusion in such screens. Its ability to modulate various biological pathways could lead to the discovery of novel therapeutic agents with significant clinical applications.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with numerous diseases, particularly cancer. By inhibiting specific kinases, compounds like 6-butyl-3-(3-methylpiperidine-1-carbonyl)-4H,5H,6H,7H-1,2thiazolo[4,3-d]pyrimidine-5,7-dione could potentially disrupt abnormal signaling pathways and restore normal cellular function.

Furthermore, the presence of a methylpiperidine group suggests that this compound may exhibit favorable pharmacokinetic properties. Piperidine derivatives are known for their ability to enhance oral bioavailability and metabolic stability. This feature is particularly important for drug candidates that require systemic administration. By incorporating this moiety into the structure of CAS number 1251675-22-5, researchers may have created a molecule that is both biologically active and pharmacologically favorable.

Recent studies have also explored the potential of thiazolo[4,3-d]pyrimidines as antimicrobial agents. The unique structural features of these compounds allow them to interact with bacterial enzymes and inhibit essential cellular processes. This has led to interest in their use as alternatives to traditional antibiotics. Given the growing problem of antibiotic resistance, compounds like 6-butyl-3-(3-methylpiperidine-1-carbonyl)-4H,5H,6H,7H-1...(truncated) -->